Cas no 954224-19-2 (4-Chloro-6-(4-ethylphenyl)pyrimidine)

• Product Name: 4-Chloro-6-(4-ethylphenyl)pyrimidine
• CAS No: 954224-19-2
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 5733802
• PubChem ID: 24902202
• Update Time: 2025-10-29

4-Chloro-6-(4-ethylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1967-3866
• 954224-19-2
• 4-chloro-6-(4-ethylphenyl)pyrimidine
• AKOS014986687
• starbld0019993
• Pyrimidine, 4-chloro-6-(4-ethylphenyl)-
• 4-Chloro-6-(4-ethylphenyl)pyrimidine

• Inchi： 1S/C12H11ClN2/c1-2-9-3-5-10(6-4-9)11-7-12(13)15-8-14-11/h3-8H,2H2,1H3
• InChI Key： GOZOXJPXUFKQCM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)CC)=NC=N1

Computed Properties

• Exact Mass: 218.0610761g/mol
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 349.3±30.0 °C(Predicted)
• pka: -0.37±0.18(Predicted)

Additional information on 4-Chloro-6-(4-ethylphenyl)pyrimidine

4-Chloro-6-(4-Ethylphenyl)Pyrimidine: A Comprehensive Overview

The compound with CAS No. 954224-19-2, commonly referred to as 4-Chloro-6-(4-Ethylphenyl)Pyrimidine, is a significant molecule in the field of organic chemistry. This compound belongs to the pyrimidine family, which has been extensively studied due to its versatile applications in drug discovery, material science, and chemical synthesis. The pyrimidine ring system is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3, making it a key structure in various biological and synthetic processes.

The 4-Chloro-6-(4-Ethylphenyl)Pyrimidine structure incorporates a chlorine atom at position 4 and an ethylphenyl group at position 6 of the pyrimidine ring. This substitution pattern is critical as it influences the compound's electronic properties, reactivity, and potential applications. Recent studies have highlighted the importance of such substituted pyrimidines in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of 4-Chloro-6-(4-Ethylphenyl)Pyrimidine is its role in drug design. Researchers have demonstrated that this compound can serve as a scaffold for developing bioactive molecules. For instance, its ability to interact with protein kinases has been explored in various contexts, including cancer therapy. The pyrimidine core provides a rigid structure that facilitates specific interactions with biological targets, making it an attractive candidate for drug development.

Moreover, the chlorine substituent at position 4 plays a crucial role in modulating the electronic properties of the molecule. Chlorine's electronegativity enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets. This feature has been leveraged in recent studies to design more potent and selective inhibitors.

The ethylphenyl group at position 6 introduces steric bulk and hydrophobicity into the molecule. This substitution is particularly advantageous in enhancing the molecule's solubility and permeability, which are critical factors for drug bioavailability. Recent advancements in computational chemistry have allowed researchers to predict how such substituents influence the overall pharmacokinetics of the compound.

In addition to its medicinal applications, 4-Chloro-6-(4-Ethylphenyl)Pyrimidine has also found relevance in materials science. Its aromaticity and heterocyclic nature make it a potential candidate for use in organic electronics. Researchers have explored its properties as a building block for organic semiconductors, where its electronic characteristics could contribute to improved device performance.

The synthesis of 4-Chloro-6-(4-Ethylphenyl)Pyrimidine involves multi-step organic reactions that highlight the versatility of pyrimidine chemistry. Recent methodologies have focused on improving the efficiency and scalability of these reactions, making this compound more accessible for large-scale applications. For example, advancements in catalytic processes have enabled cleaner and more sustainable syntheses.

From an environmental standpoint, understanding the degradation pathways of 4-Chloro-6-(4-Ethylphenyl)Pyrimidine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolytic cleavage under specific conditions, which can influence its persistence in natural systems. Such insights are vital for ensuring responsible use and disposal practices.

In summary, 4-Chloro-6-(4-Ethylphenyl)Pyrimidine (CAS No. 954224-19-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure endows it with properties that make it valuable in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and optimize its synthesis pathways, this compound remains a focal point for innovation in organic chemistry.